2-Iodohexadecan-1-ol

• CAS RN: 153657-85-3
• Molecular Formula: C16H33IO
• Molecular Weight: 368.34 g/mol
• IUPAC Name: 2-iodohexadecan-1-ol
• InChI: InChI=1S/C16H33IO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16(17)15-18/h16,18H,2-15H2,1H3
• InChI Key: SCJZTELUDQJVET-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCC(CO)I

Description

2-Iodohexadecan-1-ol is a long-chain alcohol that has been widely used in scientific research for its unique properties. It is a synthetic compound that is commonly used in the synthesis of other compounds and has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-Iodohexadecan-1-ol is not well understood. However, it has been found to have surfactant properties, which means that it can reduce the surface tension of liquids. This property makes it useful in the synthesis of surfactants and lipids.
Biochemical and Physiological Effects:
2-Iodohexadecan-1-ol has been found to have several biochemical and physiological effects. It has been shown to have antimicrobial properties, which makes it useful in the study of infectious diseases. It has also been found to have anti-inflammatory properties, which could have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Iodohexadecan-1-ol in lab experiments is its unique properties. It is a synthetic compound that can be easily synthesized and purified. It is also stable under normal laboratory conditions, which makes it easy to handle and store. However, one of the limitations of using 2-Iodohexadecan-1-ol in lab experiments is its cost. It is a relatively expensive compound, which could limit its use in some research settings.

Future Directions

There are several future directions for the use of 2-Iodohexadecan-1-ol in scientific research. One potential application is in the study of cell membranes. It has been found to be useful in the synthesis of lipids, which are important components of cell membranes. Another potential application is in the study of infectious diseases. Its antimicrobial properties could be further explored for potential therapeutic applications. Additionally, its anti-inflammatory properties could be studied for potential use in the treatment of inflammatory diseases.
Conclusion:
In conclusion, 2-Iodohexadecan-1-ol is a synthetic compound that has several unique properties. It is commonly used in the synthesis of other compounds and has been found to have several biochemical and physiological effects. Its antimicrobial and anti-inflammatory properties make it useful in the study of infectious and inflammatory diseases. While it has some limitations, its unique properties make it a valuable tool in scientific research.

Synthesis Methods

The synthesis of 2-Iodohexadecan-1-ol involves the reaction of 1-hexadecanol with iodine and hydrochloric acid. The reaction is carried out under reflux conditions at a temperature of 80-85°C for a period of 24 hours. The resulting product is then purified by recrystallization in ethanol.

Scientific Research Applications

2-Iodohexadecan-1-ol has been widely used in scientific research for its unique properties. It is commonly used as a starting material for the synthesis of other compounds. It has been found to be useful in the synthesis of surfactants, which have applications in the food, pharmaceutical, and cosmetic industries. It is also used in the synthesis of lipids, which are important in the study of cell membranes.